Cas no 54522-91-7 (Benzyl-13C Alcohol)

• Product Name: Benzyl-13C Alcohol
• CAS No: 54522-91-7
• Molecular Formula: C₇H₈O
• Molecular Weight: 109.130476951599
• CID: 941704
• PubChem ID: 12203066

Benzyl-13C Alcohol Properties

Names and Identifiers

• benzyl alcohol-alpha-13c
• 1-13C-benzyl alcohol
• 278017_ALDRICH
• A-13C
• Benzyl alcohol-
• benzyl alcohol-[7-13C]
• benzyl alcohol-7-13C
• phenyl-[13C]methanol
• SureCN1332097
• HY-B0892S5
• 54522-91-7
• starbld0016549
• Benzyl alcohol-alpha-13C, 99 atom % 13C
• Benzyl alcohol-13C
• Phenyl(113C)methanol
• DTXSID00480287
• Benzylalcohol-alpha-13c
• Benzyl alcohol- alpha -13C
• CS-0628815
• SCHEMBL1332097
• Benzyl alcohol-alpha-13C

• InChIKey： WVDDGKGOMKODPV-PTQBSOBMSA-N
• Inchi： InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i6+1
• SMILES： c1ccc(cc1)[13CH2]O

Computed Properties

• Exact Mass: 109.060869710g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 109.060869710g/mol
• Heavy Atom Count: 8
• Complexity: 55.4
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: n20/D 1.54(lit.)
• Boiling Point: 203-205 °C(lit.)
• Melting Point: -16--13 °C(lit.)
• Vapor Pressure: Not available
• Flash Point: 213 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.055 g/mL at 25 °C